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An In-depth Technical Guide to the Optical and Mechanical Characteristics of Lithium
Triborate (LBO) Crystals

Introduction

Lithium triborate (LIB30O5, or LBO) is a highly versatile and widely utilized nonlinear optical
crystal. Since its development in 1989, it has become a crucial component in a variety of laser
applications due to its unique combination of advantageous optical and mechanical properties.
LBO is particularly noted for its wide transparency range, high damage threshold, and
favorable phase-matching characteristics, making it suitable for frequency conversion of high-
power lasers. This guide provides a detailed overview of the key optical and mechanical
properties of LBO, along with the experimental methodologies used to characterize them, for
researchers and scientists in the fields of optics, photonics, and materials science.

Optical Properties

The optical characteristics of LBO are central to its utility in nonlinear optical applications.
These properties include its refractive indices, nonlinear optical coefficients, phase-matching
capabilities, and laser-induced damage threshold.
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Refractive Indices and Sellmeier Equations

The refractive indices of LBO are crucial for determining its phase-matching properties. They
are wavelength-dependent and can be calculated using the Sellmeier equations. The following
table summarizes the refractive indices at various common wavelengths.

Wavelength (nm) n_x n_y n_z

1064 1.5656 1.6055 1.6111
532 1.5799 1.6212 1.6273
355 1.6033 1.6479 1.6548
266 1.6315 1.6789 1.6865

Note: These are approximate values, and the exact refractive indices can be calculated using
the Sellmeier equations for specific wavelengths.

Nonlinear Optical (NLO) Coefficients

LBO's efficiency in frequency conversion is determined by its nonlinear optical coefficients. The
effective NLO coefficient depends on the phase-matching angle. The principal NLO coefficients
are provided in the table below.

Coefficient Value (pm/V)
d 31 1.05
d 32 -0.98
d_33 0.05

Phase-Matching Properties

LBO can achieve both Type | and Type Il phase-matching for second-harmonic generation
(SHG) and third-harmonic generation (THG) of commonly used lasers like Nd:YAG. Its wide
acceptance angle and small walk-off angle are significant advantages.
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Process Laser Wavelength (nm) Phase-Matching Angle (°)
SHG (Type 1) 1064 0=90,¢=11.4
SHG (Type Il) 1064 8 =90, ¢ =20.3
THG (Type 1) 1064 + 532 8 =90, ¢p=375

Laser-Induced Damage Threshold (LIDT)

A key advantage of LBO is its remarkably high laser-induced damage threshold, which allows it
to handle high-power laser beams.

Laser Wavelength (nm) Pulse Duration LIDT (GWIcm?)
1064 1.3 ns 18.9

1053 1.0ns 25

532 0.1ns 15

Mechanical and Thermal Properties

The mechanical and thermal robustness of LBO contributes to its reliability and longevity in

various operational environments.

Mechanical Properties

LBO is a relatively hard and chemically stable crystal. It is also non-hygroscopic, meaning it
does not absorb moisture from the air, which simplifies its handling and storage.

Property Value

Mohs Hardness 6

Density 2.47 g/lcm?3
Hygroscopic Susceptibility Non-hygroscopic
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Thermal Properties

LBO exhibits good thermal properties, including relatively high thermal conductivity and low
thermal expansion coefficients, which are important for high-power applications where thermal
lensing can be an issue.

Property Value
Thermal Conductivity (at 25°C) 3.5 W/(m:-K)
Thermal Expansion Coefficient (a_x) 10.8 x 10> /K
Thermal Expansion Coefficient (a_y) -8.8 x 107> /K
Thermal Expansion Coefficient (a_z) 3.4x 1075 /K

Experimental Protocols and Visualizations
Crystal Growth

LBO crystals are typically grown from a high-temperature molten salt solution using the top-
seeded solution growth (TSSG) method. This technique allows for the growth of large, high-
quality single crystals.
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Caption: Top-Seeded Solution Growth (TSSG) method for LBO crystals.

Nonlinear Optical Coefficient Measurement

The Maker fringe technique is a common method for determining the nonlinear optical
coefficients of a crystal. This involves passing a high-intensity laser beam through the crystal
and measuring the intensity of the generated second-harmonic light as a function of the
crystal's angle.

Pulsed Laser (e.g., Nd:YAG) Attenuator }—P{ Polarizer H LBO Crystal on Rotation Stage H Filter (blocks fundamental) }—> Photomultiplier Tube (PMT) Oscilloscope
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Caption: Experimental setup for the Maker fringe technique.

Conclusion

Lithium triborate (LBO) crystal possesses an exceptional combination of optical, mechanical,
and thermal properties. Its high laser damage threshold, broad transparency range, and
excellent phase-matching capabilities make it a material of choice for frequency conversion of
high-power lasers, particularly in the visible and UV regions. Furthermore, its mechanical
hardness, chemical stability, and non-hygroscopic nature ensure its reliability and ease of use
in various demanding applications. The continued research and development of LBO crystals
are expected to further expand their role in advanced laser systems and photonic devices.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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